Iridogermanal Iridogermanal
Brand Name: Vulcanchem
CAS No.: 81456-98-6
VCID: VC0191553
InChI: InChI=1S/C30H50O4/c1-22(2)19-26(33)20-24(4)12-8-11-23(3)13-9-16-29(6)28(14-10-18-31)27(25(5)21-32)15-17-30(29,7)34/h12-13,19,21,26,28,31,33-34H,8-11,14-18,20H2,1-7H3/b23-13+,24-12+,27-25-
SMILES: CC(=CC(CC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C)O)C
Molecular Formula: C30H50O4
Molecular Weight: 474.7 g/mol

Iridogermanal

CAS No.: 81456-98-6

Natural Products

VCID: VC0191553

Molecular Formula: C30H50O4

Molecular Weight: 474.7 g/mol

Iridogermanal - 81456-98-6

CAS No. 81456-98-6
Product Name Iridogermanal
Molecular Formula C30H50O4
Molecular Weight 474.7 g/mol
IUPAC Name (2Z)-2-[4-hydroxy-2-(3-hydroxypropyl)-3-[(3E,7E)-10-hydroxy-4,8,12-trimethyltrideca-3,7,11-trienyl]-3,4-dimethylcyclohexylidene]propanal
Standard InChI InChI=1S/C30H50O4/c1-22(2)19-26(33)20-24(4)12-8-11-23(3)13-9-16-29(6)28(14-10-18-31)27(25(5)21-32)15-17-30(29,7)34/h12-13,19,21,26,28,31,33-34H,8-11,14-18,20H2,1-7H3/b23-13+,24-12+,27-25-
Standard InChIKey CMKAMRUVQONAPO-FALQBROGSA-N
Isomeric SMILES CC(=CC(C/C(=C/CC/C(=C/CCC1(C(/C(=C(/C)\C=O)/CCC1(C)O)CCCO)C)/C)/C)O)C
SMILES CC(=CC(CC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C)O)C
Canonical SMILES CC(=CC(CC(=CCCC(=CCCC1(C(C(=C(C)C=O)CCC1(C)O)CCCO)C)C)C)O)C
PubChem Compound 5458843
Last Modified Nov 11 2021
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